Cas no 324008-66-4 (1-isocyanato-2-methoxy-3-methylbenzene)
324008-66-4 structure
Product Name:1-isocyanato-2-methoxy-3-methylbenzene
CAS No:324008-66-4
Molecular Formula:C9H9NO2
Molecular Weight:163.17326
CID:301467
PubChem ID:45091017
1-isocyanato-2-methoxy-3-methylbenzene Properties
Names and Identifiers
-
- Benzene,1-isocyanato-2-methoxy-3-methyl-
- Benzene, 1-isocyanato-2-methoxy-3-methyl- (9CI)
- 1-isocyanato-2-methoxy-3-methylbenzene
- 324008-66-4
- DTXSID30666739
- SCHEMBL4881971
- EN300-1838988
-
- InChIKey： KOMWTBYKWFLQDE-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9NO2/c1-7-4-3-5-8(10-6-11)9(7)12-2/h3-5H,1-2H3
- SMILES： N(C1C=CC=C(C)C=1OC)=C=O
Computed Properties
- Exact Mass: 163.06337
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 163.063
- Heavy Atom Count: 12
- Complexity: 187
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 38.7A^2
Experimental Properties
- PSA: 38.66
1-isocyanato-2-methoxy-3-methylbenzene Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1838988-0.05g |
1-isocyanato-2-methoxy-3-methylbenzene |
324008-66-4 | 0.05g |
$864.0 | 2023-09-19 |
1-isocyanato-2-methoxy-3-methylbenzene Related Literature
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Cédric Bomme,Evgeny Savelyev,Hui Xiong,Rajesh Kushawaha,Rebecca Boll,Kasra Amini,Timur Osipov,David Kilcoyne,Artem Rudenko,Nora Berrah,Daniel Rolles Phys. Chem. Chem. Phys., 2017,19, 13419-13431
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Ehsan Ullah Rashid,N. M. A. Hadia,Ahmed M. Shawky,Nashra Ijaz,Javed Iqbal,Naifa S. Alatawi,Muhammad Ans,Rasheed Ahmad Khera RSC Adv., 2023,13, 4641-4655
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Julia Heitmüller,Rebecca Fröhlich,Rebecca Renner Phys. Chem. Chem. Phys., 2023,25, 17214-17229
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4. Contents
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5. Self-assembled Co9S8/RGO-CNT interconnected architecture as composite electrode for supercapacitors†Wen Chen,Ye Li,Xiao Han,Xiaoran Zhao,Yan Zhao RSC Adv., 2017,7, 6835-6841
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Huimin Zhao,Lixin Zang,Chengshan Guo Phys. Chem. Chem. Phys., 2017,19, 7728-7732
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Ilich A. Ibarra,Sihai Yang,Xiang Lin,Alexander J. Blake,Pierre J. Rizkallah,Harriott Nowell,David R. Allan,Neil R. Champness,Peter Hubberstey,Martin Schröder Chem. Commun., 2011,47, 8304-8306
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Yi-Tsu Chan,Charles N. Moorefield,George R. Newkome Chem. Commun., 2009, 6928-6930
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Hongyuan Chen,Feng Cai,Yirang Kang,Minghai Chen,Qingwen Li J. Mater. Chem. A, 2015,3, 23864-23870
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